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Compound of Interest

Compound Name: 2-Fluorophenylhydrazine

Cat. No.: B1330851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for 2-
Fluorophenylhydrazine and its hydrochloride salt, compounds frequently utilized as

intermediates in pharmaceutical synthesis. Adherence to these guidelines is critical to ensure

the safety of laboratory personnel and the integrity of research.

Section 1: Chemical and Physical Properties
2-Fluorophenylhydrazine is a substituted aromatic hydrazine. The hydrochloride salt is the

more common commercially available form. The following tables summarize the key physical

and chemical properties for both 2-Fluorophenylhydrazine and its hydrochloride salt.

Table 1: Physical and Chemical Properties of 2-Fluorophenylhydrazine
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Property Value

Molecular Formula C₆H₇FN₂

Molecular Weight 126.13 g/mol

CAS Number 2368-80-1

Appearance Not specified in readily available sources

Boiling Point 211.5°C at 760 mmHg

Flash Point 81.7°C

Vapor Pressure 0.182 mmHg at 25°C

Table 2: Physical and Chemical Properties of 2-Fluorophenylhydrazine Hydrochloride

Property Value

Molecular Formula C₆H₈ClFN₂

Molecular Weight 162.59 g/mol [1][2]

CAS Number 2924-15-4[1][3]

Appearance
White to light yellow to light orange powder to

crystal[3][4]

Melting Point 200-205 °C (decomposition)[1][3]

Storage Temperature
Room temperature, in a dark place under an

inert atmosphere[3]

Section 2: Hazard Identification and Classification
2-Fluorophenylhydrazine and its salts are classified as hazardous materials. The following

table summarizes the GHS hazard classifications.

Table 3: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[1]

[5]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[1][5]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1][5]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[5]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[1][5]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[1]

Signal Word: Warning[1]

Hazard Pictograms:

GHS07 (Exclamation Mark)[1]

Section 3: Handling and Storage Precautions
Due to the hazardous nature of 2-Fluorophenylhydrazine, strict adherence to the following

handling and storage protocols is mandatory.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with the specific experimental procedure

should be conducted to determine the appropriate level of PPE. The following are minimum

requirements:

Eye Protection: Chemical safety goggles or a face shield.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[1]
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Respiratory Protection: A NIOSH-approved respirator with an appropriate cartridge for

organic vapors and particulates is required, especially when handling the powder form or

when working outside of a certified chemical fume hood.[1] A dust mask type N95 (US) is a

suggested minimum.[1]

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required. For

procedures with a higher risk of splashing, chemical-resistant aprons or suits should be

considered.

Engineering Controls
All work with 2-Fluorophenylhydrazine should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[6]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[7]

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.[6]

Avoid inhalation of dust or vapors.[6]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[6]

Wash hands thoroughly after handling.[6]

Keep the container tightly closed when not in use.[6]

Storage Conditions
Store in a cool, dry, and well-ventilated area.[6]

Keep in a tightly closed container.[6]

Store away from incompatible materials such as strong oxidizing agents.

Protect from light and moisture.[6] The hydrochloride salt should be stored under an inert

atmosphere.[3]
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Section 4: Emergency Procedures
First-Aid Measures
Table 4: First-Aid Procedures

Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[8]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[8]

Accidental Release Measures
In the event of a spill, the following workflow should be initiated immediately.
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Immediate Actions

Assess the Spill

Cleanup Procedure Large Spill Response

Evacuate Immediate Area

Alert Others in the Vicinity

Ensure Adequate Ventilation

Determine the Size and Nature of the Spill

Is it a small, manageable spill?

Don Appropriate PPE

Yes

Contact Emergency Services / EHS

No

Contain the Spill with Inert Absorbent Material

Carefully Collect the Absorbed Material

Decontaminate the Spill Area

Dispose of Waste in a Labeled, Sealed Container

Secure the Area and Prevent Entry

Click to download full resolution via product page

Caption: Workflow for responding to a 2-Fluorophenylhydrazine spill.
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Section 5: Toxicology and Mechanism of Action
Summary of Toxicological Data
2-Fluorophenylhydrazine is harmful if swallowed, inhaled, or in contact with skin.[1][5] It

causes skin and serious eye irritation and may cause respiratory irritation.[1][5] While specific

LD50 data for 2-Fluorophenylhydrazine is not readily available in the cited literature, the

toxicity of phenylhydrazine and its derivatives is well-documented. For phenylhydrazine, oral

LD50 values in rodents range from 80 to 188 mg/kg body weight.[4]

Postulated Mechanism of Toxicity
The toxicity of phenylhydrazine and its derivatives is believed to be mediated by the generation

of reactive oxygen species (ROS) and the formation of reactive intermediates during

metabolism. The following diagram illustrates a simplified, conceptual pathway for the induction

of hematotoxicity.

Metabolic Activation

Cellular Effects in Erythrocytes

2-Fluorophenylhydrazine Metabolism (e.g., by Cytochrome P450) Reactive Intermediates (e.g., Phenyl Radical)

Oxyhemoglobin (Fe²⁺)Oxidation

Reactive Oxygen Species (ROS)
Generates

Methemoglobin (Fe³⁺) Heinz Body Formation

Membrane Lipid Peroxidation

Hemolysis

Click to download full resolution via product page

Caption: Conceptual signaling pathway of 2-Fluorophenylhydrazine-induced hematotoxicity.

This metabolic activation can lead to oxidative stress within red blood cells, causing damage to

the cell membrane and hemoglobin, which ultimately results in hemolysis.[4]

Section 6: Experimental Protocols
Detailed experimental protocols for the synthesis of pyrazole derivatives using substituted

phenylhydrazines and for acute toxicity testing are provided below. These are generalized
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protocols and should be adapted to the specific requirements of the research project.

General Protocol for the Synthesis of Pyrazole
Derivatives
2-Fluorophenylhydrazine hydrochloride is a common precursor for the synthesis of various

pyrazole derivatives, which are of interest in medicinal chemistry. A general procedure involves

the condensation of the hydrazine with a 1,3-dicarbonyl compound.

Materials:

2-Fluorophenylhydrazine hydrochloride

1,3-dicarbonyl compound (e.g., acetylacetone)

Solvent (e.g., ethanol, acetic acid)

Base (if starting with the hydrochloride salt, e.g., sodium acetate)

Procedure:

Dissolve the 1,3-dicarbonyl compound in the chosen solvent in a round-bottom flask

equipped with a magnetic stirrer and a reflux condenser.

Add 2-Fluorophenylhydrazine hydrochloride and the base (if required) to the flask.

Heat the reaction mixture to reflux for the time specified in the specific research protocol

(typically several hours).

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

If a precipitate forms, collect the product by filtration. If no precipitate forms, remove the

solvent under reduced pressure.

Purify the crude product by recrystallization or column chromatography.
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Characterize the final product using appropriate analytical techniques (e.g., NMR, Mass

Spectrometry, IR spectroscopy).

General Protocol for Acute Oral Toxicity Testing
(Adapted from OECD Guideline 423)
This protocol provides a framework for assessing the acute oral toxicity of a substance like 2-
Fluorophenylhydrazine.

Animals:

Healthy, young adult rats of a single sex (typically females, as they are often more sensitive).

Animals are acclimatized to the laboratory conditions for at least 5 days before the study.

Procedure:

Dose Selection: A stepwise procedure is used with a starting dose selected from fixed levels

(e.g., 5, 50, 300, 2000 mg/kg body weight). The starting dose is chosen based on any

existing information about the substance's toxicity.

Administration: The test substance is administered as a single oral dose by gavage. Animals

are fasted prior to dosing.

Observation: Animals are observed for mortality and clinical signs of toxicity at regular

intervals for at least 14 days. Observations include changes in skin and fur, eyes, mucous

membranes, respiratory, circulatory, autonomic and central nervous systems, and

somatomotor activity.

Body Weight: Individual animal weights are recorded before dosing and at least weekly

thereafter.

Pathology: At the end of the observation period, all surviving animals are euthanized and

subjected to a gross necropsy.

Section 7: Disposal Considerations
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All waste materials containing 2-Fluorophenylhydrazine must be disposed of as hazardous

waste in accordance with local, state, and federal regulations. Do not allow this chemical to

enter the environment.[9]

Disclaimer: This guide is intended for informational purposes only and does not replace a

thorough risk assessment for any specific laboratory procedure. All personnel handling this

chemical must be adequately trained in its safe use and emergency procedures. Always

consult the most recent Safety Data Sheet (SDS) provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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